Cas no 7034-04-0 (1,4,7,9b-Tetraazaphenalene,dodecahydro-2,5,8-trimethyl-)

• Product name: 1,4,7,9b-Tetraazaphenalene,dodecahydro-2,5,8-trimethyl-
• CAS No: 7034-04-0
• MF: C₁₂H₂₄N₄
• MW: 224.345762252808
• CID: 566246
• PubChem ID: 72582

1,4,7,9b-Tetraazaphenalene,dodecahydro-2,5,8-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4,7,9b-Tetraazaphenalene,dodecahydro-2,5,8-trimethyl-
• dodecahydro-2,5,8-trimethyl-1,4,7,9b-tetraazaphenalene
• Tricrotonylidenetetramine
• (+-)-2t,5t,8t-trimethyl-(3ar,6ac,9ac)-dodecahydro-1,4,7,9b-tetraaza-phenalene
• 2,5,8-trimethyldodecahydro-1,4,7,9b-tetraazaphenalene
• AC1L2IB2
• AC1Q4VMD
• CTK5D2268
• NSC218332
• SureCN1313302
• NSC-218332
• SCHEMBL1313302
• EINECS 230-311-9
• NSC 218332
• 1,7,9b-Tetraazaphenalene, dodecahydro-2,5,8-trimethyl-
• 1,4,7,9b-Tetraazaphenalene, dodecahydro-2,5,8-trimethyl-
• 7034-04-0
• NS00044088
• DTXSID70884354

• Inchi： InChI=1S/C12H24N4/c1-7-4-10-14-9(3)6-12-15-8(2)5-11(13-7)16(10)12/h7-15H,4-6H2,1-3H3
• InChI Key： MZEWYVRDJISVSS-UHFFFAOYSA-N
• SMILES： CC1CC2NC(CC3N2C(N1)CC(N3)C)C

Computed Properties

• Exact Mass: 224.20032
• Monoisotopic Mass: 224.2
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.3A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.1
• Boiling Point: 320.5°C at 760 mmHg
• Flash Point: 154.1°C
• Refractive Index: 1.562
• PSA: 39.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Diazinanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes